molecular formula C13H14N2O3 B8410513 1-[4-(Methoxymethyl)phenyl]-5-methyl-1H-pyrazole-4-carboxylic acid

1-[4-(Methoxymethyl)phenyl]-5-methyl-1H-pyrazole-4-carboxylic acid

Cat. No.: B8410513
M. Wt: 246.26 g/mol
InChI Key: VZCYXXICWHIECN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[4-(Methoxymethyl)phenyl]-5-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H14N2O3

Molecular Weight

246.26 g/mol

IUPAC Name

1-[4-(methoxymethyl)phenyl]-5-methylpyrazole-4-carboxylic acid

InChI

InChI=1S/C13H14N2O3/c1-9-12(13(16)17)7-14-15(9)11-5-3-10(4-6-11)8-18-2/h3-7H,8H2,1-2H3,(H,16,17)

InChI Key

VZCYXXICWHIECN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NN1C2=CC=C(C=C2)COC)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1N Aqueous solution of sodium hydroxide (7.0 ml) was added at room temperature to a solution of 1-[4-(methoxymethyl)phenyl]-5-methyl-1H-pyrazole-4-carboxylic acid ethyl ester (401 mg) in ethanol (14 ml) and stirred at 70° C. for two hours. After completion of the reaction, ethanol was evaporated, water and 1N hydrochloric acid aqueous solution was added therein and the precipitated solid was collected by filtration to give the titled compound (314 mg) as a white solid.
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7 mL
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1-[4-(methoxymethyl)phenyl]-5-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
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401 mg
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14 mL
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